Cas no 1361671-17-1 (6-Hydroxy-3-(2,3,6-trichlorophenyl)picolinic acid)
6-Hydroxy-3-(2,3,6-trichlorophenyl)picolinic acid Chemical and Physical Properties
Names and Identifiers
-
- 6-Hydroxy-3-(2,3,6-trichlorophenyl)picolinic acid
-
- Inchi: 1S/C12H6Cl3NO3/c13-6-2-3-7(14)10(15)9(6)5-1-4-8(17)16-11(5)12(18)19/h1-4H,(H,16,17)(H,18,19)
- InChI Key: JFDYMBXODFXYCM-UHFFFAOYSA-N
- SMILES: ClC1C(=CC=C(C=1C1C=CC(NC=1C(=O)O)=O)Cl)Cl
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 475
- XLogP3: 3
- Topological Polar Surface Area: 66.4
6-Hydroxy-3-(2,3,6-trichlorophenyl)picolinic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A024002459-250mg |
6-Hydroxy-3-(2,3,6-trichlorophenyl)picolinic acid |
1361671-17-1 | 97% | 250mg |
734.40 USD | 2021-06-09 | |
| Alichem | A024002459-500mg |
6-Hydroxy-3-(2,3,6-trichlorophenyl)picolinic acid |
1361671-17-1 | 97% | 500mg |
931.00 USD | 2021-06-09 | |
| Alichem | A024002459-1g |
6-Hydroxy-3-(2,3,6-trichlorophenyl)picolinic acid |
1361671-17-1 | 97% | 1g |
1,730.40 USD | 2021-06-09 |
6-Hydroxy-3-(2,3,6-trichlorophenyl)picolinic acid Related Literature
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
Additional information on 6-Hydroxy-3-(2,3,6-trichlorophenyl)picolinic acid
Comprehensive Overview of 6-Hydroxy-3-(2,3,6-trichlorophenyl)picolinic acid (CAS No. 1361671-17-1): Properties, Applications, and Research Insights
6-Hydroxy-3-(2,3,6-trichlorophenyl)picolinic acid (CAS No. 1361671-17-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This picolinic acid derivative is characterized by the presence of a hydroxyl group at the 6-position and a 2,3,6-trichlorophenyl moiety at the 3-position of the picolinic acid core. The compound's molecular formula is C12H6Cl3NO3, with a molecular weight of 302.54 g/mol.
Recent studies have explored the structure-activity relationship (SAR) of this compound, particularly focusing on its potential as a enzyme inhibitor or ligand for biological targets. Researchers are investigating its role in modulating specific metabolic pathways, which aligns with current trends in precision medicine and targeted therapy development. The presence of both the hydroxyl group and trichlorophenyl substituents contributes to its unique electronic properties, making it a subject of interest in computational chemistry and molecular docking studies.
In the context of green chemistry initiatives, scientists are examining more sustainable synthesis routes for 6-Hydroxy-3-(2,3,6-trichlorophenyl)picolinic acid, addressing growing concerns about environmental impact in chemical production. The compound's stability under various pH conditions has also made it a candidate for formulation development in pharmaceutical applications, particularly in addressing challenges related to drug solubility and bioavailability enhancement.
The analytical characterization of this compound typically involves advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography. These methods are crucial for quality control in research settings, especially when investigating its potential as a lead compound for drug discovery. Recent publications have highlighted its potential interactions with various metalloenzymes, sparking interest in its possible applications for therapeutic chelation strategies.
From a commercial perspective, CAS 1361671-17-1 is primarily utilized in research laboratories as a chemical intermediate or reference standard. Its market availability is currently limited to specialized chemical suppliers catering to the pharmaceutical research and agrochemical development sectors. The compound's price and purity specifications vary significantly depending on the intended application, with analytical grade material commanding premium pricing in the research chemical market.
Ongoing research is exploring the potential of 6-Hydroxy-3-(2,3,6-trichlorophenyl)picolinic acid in addressing current challenges in antimicrobial resistance and crop protection. Preliminary studies suggest that structural modifications of this core scaffold may yield compounds with improved activity profiles against resistant pathogens or pests. This aligns with global research priorities in One Health initiatives that seek integrated solutions for human, animal, and environmental health challenges.
The compound's physicochemical properties, including its melting point, solubility characteristics, and partition coefficients, are subjects of active investigation. These parameters are critical for understanding its ADME profile (Absorption, Distribution, Metabolism, and Excretion) in biological systems. Researchers are particularly interested in how the trichlorophenyl group influences the molecule's membrane permeability and metabolic stability, which are key considerations in medicinal chemistry optimization programs.
In the context of intellectual property landscape, several patents have emerged that incorporate the 6-Hydroxy-3-(2,3,6-trichlorophenyl)picolinic acid scaffold or its derivatives. These patents primarily focus on its potential applications in disease treatment and crop protection formulations, reflecting the compound's versatility across different sectors. The patent activity suggests growing commercial interest in this chemical entity and its structural analogs.
From a safety perspective, standard laboratory precautions are recommended when handling CAS 1361671-17-1, including the use of appropriate personal protective equipment (PPE) and engineering controls. While comprehensive toxicological data may be limited due to its primary use in research settings, the presence of multiple chlorine substituents warrants careful consideration of potential bioaccumulation and environmental persistence characteristics in accordance with REACH regulations and other chemical safety frameworks.
The future research directions for 6-Hydroxy-3-(2,3,6-trichlorophenyl)picolinic acid are likely to focus on expanding its therapeutic potential through structure-activity optimization and exploring novel drug delivery systems. Additionally, there is growing interest in understanding its potential role in metabolic pathway modulation and signal transduction inhibition, areas that are at the forefront of contemporary biomedical research. The compound's unique structural features continue to make it a valuable scaffold for medicinal chemistry exploration and chemical biology studies.
1361671-17-1 (6-Hydroxy-3-(2,3,6-trichlorophenyl)picolinic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)